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Compound of Interest

Compound Name: DL-Isocitric acid trisodium salt

Cat. No.: B1658707 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals is paramount to ensuring a safe and compliant work

environment. This guide provides detailed procedures for the safe disposal of DL-Isocitric acid
trisodium salt, a common reagent in various biochemical assays. While generally not

classified as a hazardous substance, adherence to proper disposal protocols is essential to

maintain laboratory safety and environmental responsibility.[1][2][3]

Immediate Safety Considerations
Before initiating any disposal procedure, ensure that all relevant personnel are familiar with the

safety data sheet (SDS) for DL-Isocitric acid trisodium salt. The following table summarizes

the key safety information and recommended personal protective equipment (PPE) to be used

when handling this chemical.

Safety Parameter Recommendation Source

Eye Protection Eyeshields or safety glasses

Hand Protection
Protective gloves (e.g., nitrile

rubber)
[2]

Respiratory Protection

Type N95 (US) or type P1 (EN

143) dust masks if nuisance

levels of dust are present

[2][3]

Skin and Body Protection Laboratory coat [2]
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It is crucial to inspect gloves prior to use and to employ proper glove removal technique to

avoid skin contact.[2] After handling, wash and dry hands thoroughly.[2]

Step-by-Step Disposal Protocol
The disposal of DL-Isocitric acid trisodium salt should be conducted in accordance with

local, state, and federal regulations. The following protocol provides a general guideline for its

safe disposal.

1. Small Quantity Disposal (Uncontaminated):

For small quantities of uncontaminated DL-Isocitric acid trisodium salt, the primary method

of disposal is as non-hazardous solid waste.

Step 1.1: Preparation: Ensure the DL-Isocitric acid trisodium salt is in a solid, dry form.

Step 1.2: Containment: Place the chemical in a suitable, clearly labeled, and securely sealed

container.

Step 1.3: Disposal: Dispose of the container in the regular laboratory solid waste stream,

unless institutional policies require specific waste streams for non-hazardous chemicals.

2. Large Quantity or Contaminated Waste Disposal:

For larger quantities or if the DL-Isocitric acid trisodium salt is contaminated with other

hazardous materials, a more stringent disposal method is required.

Step 2.1: Consultation: Consult your institution's Environmental Health and Safety (EHS)

office for specific guidance on the disposal of chemical waste.

Step 2.2: Professional Disposal: It is recommended to offer surplus and non-recyclable

solutions to a licensed disposal company.[3]

Step 2.3: Packaging: Package the waste in approved, labeled containers as directed by your

EHS office or the licensed disposal company.

3. Accidental Spill Cleanup and Disposal:
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In the event of a spill, follow these procedures to minimize exposure and ensure proper

cleanup and disposal.

Step 3.1: Evacuation and Ventilation: If a significant amount of dust is generated, evacuate

the immediate area and ensure adequate ventilation.[1]

Step 3.2: Personal Protective Equipment: Wear the appropriate PPE as outlined in the table

above.

Step 3.3: Containment and Cleanup: Carefully sweep up the spilled solid material and place

it into a suitable, closed container for disposal.[3][4] Avoid generating dust.[3][4]

Step 3.4: Final Decontamination: Clean the spill area with soap and water.

Step 3.5: Waste Disposal: Dispose of the contained spill waste and any contaminated

cleaning materials by following the procedure for large quantity or contaminated waste

disposal.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of DL-Isocitric acid trisodium salt.
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DL-Isocitric Acid Trisodium Salt Disposal Workflow

Initial Assessment

Disposal Path

Spill Scenario

Start: Have DL-Isocitric acid
trisodium salt for disposal

Is the material contaminated
with hazardous substances?

Is it a small quantity?

No

Consult EHS and contact a
licensed disposal company

Yes

Dispose as non-hazardous
solid waste in a sealed,

labeled container

Yes No

End of Process

Accidental Spill Occurs

Follow spill cleanup protocol:
- Wear PPE

- Sweep and contain
- Decontaminate area

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of DL-Isocitric acid trisodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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